2-(Methylamino)-4-(methylsulfanyl)butanamide
Overview
Description
2-(Methylamino)-4-(methylsulfanyl)butanamide (MMBA) is a small molecule amide that is commonly used in laboratory experiments due to its ability to act as an intermediate in a variety of synthetic reactions. MMBA is a versatile molecule that is used in both organic and inorganic chemistry, and its unique properties have been studied extensively.
Mechanism of Action
The mechanism of action of 2-(Methylamino)-4-(methylsulfanyl)butanamide is not well understood, but it is believed to involve the formation of a carbamate intermediate, which is then hydrolyzed to form the desired product. Additionally, this compound is known to act as an intermediate in the formation of other compounds, such as amides and esters.
Biochemical and Physiological Effects
This compound is known to have a variety of biochemical and physiological effects, including the inhibition of enzymes, the inhibition of protein synthesis, and the inhibition of cell growth. Additionally, this compound has been shown to have an anti-inflammatory effect and to be an antioxidant.
Advantages and Limitations for Lab Experiments
2-(Methylamino)-4-(methylsulfanyl)butanamide has several advantages for lab experiments, including its low cost and its wide availability. Additionally, this compound is a versatile molecule that can be used in a variety of synthetic reactions. However, this compound is also known to be toxic and can cause skin irritation if not handled properly.
Future Directions
The potential future directions for 2-(Methylamino)-4-(methylsulfanyl)butanamide research include its use in drug delivery, the study of its mechanism of action, and the development of new synthetic methods. Additionally, this compound could be used in the synthesis of new materials and in the study of enzyme-catalyzed reactions. Finally, this compound could be studied for its potential therapeutic applications, such as its use as an anti-inflammatory or antioxidant.
Synthesis Methods
2-(Methylamino)-4-(methylsulfanyl)butanamide can be synthesized in a variety of ways, including the reaction of 2-aminobutane with methylsulfanyl chloride, the reaction of 2-aminobutane with dimethyl sulfoxide, or the reaction of 2-methylaminobutane with aqueous sodium hydroxide. These methods all involve the formation of a carboxylic acid, which is then reacted with an amine to form this compound.
Scientific Research Applications
2-(Methylamino)-4-(methylsulfanyl)butanamide is used in a variety of scientific research applications, including organic and inorganic synthesis, drug delivery, and biocatalysis. It has been used to create new drugs and to study the structure and reactivity of organic molecules. Additionally, this compound has been used in the study of enzyme-catalyzed reactions and in the synthesis of new materials.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(methylamino)-4-(methylsulfanyl)butanamide involves the reaction of 2-bromo-4-methylthiobutanamide with methylamine.", "Starting Materials": [ "2-bromo-4-methylthiobutanamide", "Methylamine" ], "Reaction": [ "2-bromo-4-methylthiobutanamide is reacted with excess methylamine in ethanol at reflux temperature for 24 hours.", "The resulting mixture is then cooled and the product is isolated by filtration and washed with cold ethanol.", "The crude product is purified by recrystallization from ethanol to obtain 2-(methylamino)-4-(methylsulfanyl)butanamide as a white solid." ] } | |
CAS RN |
1218141-31-1 |
Molecular Formula |
C6H14N2OS |
Molecular Weight |
162.26 g/mol |
IUPAC Name |
2-(methylamino)-4-methylsulfanylbutanamide |
InChI |
InChI=1S/C6H14N2OS/c1-8-5(6(7)9)3-4-10-2/h5,8H,3-4H2,1-2H3,(H2,7,9) |
InChI Key |
JBYSNNKPWGZSDM-UHFFFAOYSA-N |
Canonical SMILES |
CNC(CCSC)C(=O)N |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
